Cas no 297752-25-1 ((S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate)

(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate is a chiral organophosphate compound characterized by its binaphthyl backbone with a saturated octahydro structure. This configuration enhances its stereochemical stability, making it valuable in asymmetric synthesis and catalysis. The phosphate group further increases its utility as a ligand or intermediate in stereoselective reactions. Its rigid, yet flexible, framework allows for precise control over molecular interactions, particularly in enantioselective transformations. The compound’s hydrolytic stability and solubility in organic solvents broaden its applicability in pharmaceutical and fine chemical synthesis. Its well-defined chirality and structural robustness make it a reliable choice for researchers requiring high stereochemical fidelity.

(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate structure

297752-25-1 structure

Product Name:(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate

CAS No:297752-25-1

MF:C₂₀H₂₁O₄P

MW:356.35214

MDL:MFCD22200734

CID:823157

PubChem ID:9885033

Update Time:2025-11-02

(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate Chemical and Physical Properties

Names and Identifiers

- (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate
- (R)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-Binaphth-2,2'-Yl Phosphate
- (S)-5,5,6,6,7,7,8,8-OCTAHYDRO-1,1-BI-2-NAPHTHYL PHOSPHATE
- 8,9,10,11,12,13,14,15-Octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dio xaphosphepin-4-ol 4-oxide
- (11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
- (11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin 4-oxide
- R-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate
- 13-hydroxy-12,14-dioxa-13$l^{5-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3(8),9,16,18(23)-hexaene 13-oxide
- CS-0090907
- SCHEMBL6557292
- (11bS)-8 pound not9 pound not10 pound not11 pound not12 pound not13 pound not14 pound not15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin
- DTXSID70432399
- AKOS016004352
- AS-74907
- 4-Hydroxy-8,9,10,11,12,13,14,15-octahydro-4H-4lambda~5~-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-one
- 297752-25-1
- E77552
- 1193697-61-8
- A11431
- (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- 13-hydroxy-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3(8),9,16,18(23)-hexaene 13-oxide
- (11bR)-8 pound not9 pound not10 pound not11 pound not12 pound not13 pound not14 pound not15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin
- (S)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- MFCD22200734
- 13-hydroxy-12,14-dioxa-13??-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2,8,10,16,18(23)-hexaen-13-one
- Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 8,9,10,11,12,13,14,15-octahydro-4-hydroxy-, 4-oxide, (11bS)-
- CS-0092925
- (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydro-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- (11bS)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
- MDL： MFCD22200734
- Inchi： InChI=1S/C20H21O4P/c21-25(22)23-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)24-25/h9-12H,1-8H2,(H,21,22)
- InChI Key： HCTOYKLUBVCMFH-UHFFFAOYSA-N
- SMILES： C1CCC2=C3C(=CC=C2C1)OP(=O)(O)OC4=CC=C5CCCCC5=C43

Computed Properties

Exact Mass: 356.118
Monoisotopic Mass: 356.118
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 0
Complexity: 508
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8A^2
XLogP3: 5.1

Experimental Properties

Color/Form: No data avaiable
Density: 1.38
Melting Point: No data available
Boiling Point: 579.7±60.0℃ at 760 mmHg
Flash Point: 304.4±32.9 °C
PSA: 65.57000
LogP: 4.98280
Vapor Pressure: 0.0±1.7 mmHg at 25°C

(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0252-50mg	(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate	297752-25-1	98%,99%e.e.	50mg	￥380.0	2022-04-25
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0252-100mg	(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate	297752-25-1	98%,99%e.e.	100mg	¥620.0	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1370-100mg	(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate	297752-25-1	98%,(99%ee)	100mg	2892.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MI574-200mg	(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate	297752-25-1	97%	200mg	388.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MI574-50mg	(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate	297752-25-1	97%	50mg	142.0CNY	2021-07-12
abcr	AB491445-100 mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .	297752-25-1	98%	100MG	€232.00	2023-04-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R854231-100mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	297752-25-1	≥98%,99%e.e.	100mg	￥1,436.00	2022-06-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1370-100mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,98%,(99%ee)	297752-25-1	98%,(99%ee)	100mg	2892CNY	2021-05-08
Cooke Chemical	M5228535-100mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1'',2''-f][1,3,2]dioxaphosphepin , ≥98%	297752-25-1	99%e.e.	100mg	RMB 1148.80	2025-02-21
abcr	AB491445-100mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .	297752-25-1	98%	100mg	€232.00	2024-08-02

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Catalysts and Inorganic Chemicals Catalysts

Additional information on (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate

Comprehensive Overview of (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate (CAS No. 297752-25-1)

The compound (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate (CAS No. 297752-25-1) is a chiral phosphate derivative of octahydrobinaphthyl, a structurally unique molecule with significant potential in asymmetric synthesis and catalysis. Its stereospecific configuration and phosphorylated functional group make it a valuable intermediate in pharmaceutical research, material science, and fine chemical production. Researchers are increasingly focusing on this compound due to its ability to act as a ligand or catalyst in enantioselective reactions, a topic of high interest in modern organic chemistry.

In recent years, the demand for chiral auxiliaries and asymmetric catalysts has surged, driven by the pharmaceutical industry's need for enantiomerically pure drugs. (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate aligns with this trend, as its rigid bicyclic framework and phosphoryl group enhance stereocontrol in synthetic applications. A common question among chemists is: "How does this compound compare to BINOL-derived ligands in asymmetric catalysis?" Studies suggest that its hydrogenated backbone offers improved stability under harsh reaction conditions while maintaining high enantioselectivity.

The synthesis of CAS No. 297752-25-1 typically involves the phosphorylation of enantiopure octahydrobinaphthol, a process optimized for minimal racemization. Analytical techniques like HPLC, NMR, and X-ray crystallography are critical for verifying its purity and absolute configuration. Environmental concerns have also prompted investigations into green chemistry approaches for its production, such as solvent-free phosphorylation or biocatalytic methods—topics frequently searched in academic databases.

Beyond catalysis, (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate shows promise in supramolecular chemistry due to its ability to form host-guest complexes. Its hydrophobic cavities can encapsulate small molecules, making it relevant for sensor development or drug delivery systems. Researchers often inquire about its solubility profiles and thermal stability, which are documented in proprietary technical datasheets.

From an industrial perspective, scalability remains a key challenge. Patent literature highlights innovative routes to produce CAS No. 297752-25-1 cost-effectively, addressing queries like "What are the commercial suppliers of this chiral phosphate?" Reputable manufacturers emphasize GMP compliance and provide detailed COA (Certificate of Analysis) documentation, ensuring reliability for critical applications.

In summary, (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate represents a versatile chiral building block with growing interdisciplinary relevance. Its combination of structural robustness and functional versatility positions it at the forefront of innovations in asymmetric synthesis, materials science, and beyond.